Cas no 627509-96-0 (4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile)

4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile structure

627509-96-0 structure

Product Name:4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile

CAS No:627509-96-0

MF:C₅H₃F₆N

MW:191.074442148209

MDL:MFCD34596072

CID:4078071

PubChem ID:16038516

Update Time:2025-04-22

4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

- Butanenitrile, 4,4,4-trifluoro-3-(trifluoromethyl)-
- 4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile
- EN300-1941726
- 627509-96-0
- AT29147
- MDL： MFCD34596072
- Inchi： 1S/C5H3F6N/c6-4(7,8)3(1-2-12)5(9,10)11/h3H,1H2
- InChI Key： ASXXZCZGGHHGGW-UHFFFAOYSA-N
- SMILES： FC(C(C(F)(F)F)CC#N)(F)F

Computed Properties

Exact Mass: 191.01696807Da
Monoisotopic Mass: 191.01696807Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 23.8Å²

4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
AstaTech	AT29147-0.25/G	4,4,4-TRIFLUORO-3-(TRIFLUOROMETHYL)BUTANENITRILE	627509-96-0	95%	0.25g	$795	2023-09-19
AstaTech	AT29147-1/G	4,4,4-TRIFLUORO-3-(TRIFLUOROMETHYL)BUTANENITRILE	627509-96-0	95%	1g	$998	2023-09-19
Enamine	EN300-1941726-0.05g	4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile	627509-96-0		0.05g	$924.0	2023-09-17
Enamine	EN300-1941726-0.1g	4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile	627509-96-0		0.1g	$968.0	2023-09-17
Enamine	EN300-1941726-0.25g	4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile	627509-96-0		0.25g	$1012.0	2023-09-17
Enamine	EN300-1941726-0.5g	4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile	627509-96-0		0.5g	$1056.0	2023-09-17
Enamine	EN300-1941726-1.0g	4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile	627509-96-0		1g	$1100.0	2023-06-01
Enamine	EN300-1941726-2.5g	4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile	627509-96-0		2.5g	$2155.0	2023-09-17
Enamine	EN300-1941726-5.0g	4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile	627509-96-0		5g	$3189.0	2023-06-01
Enamine	EN300-1941726-10.0g	4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile	627509-96-0		10g	$4729.0	2023-06-01

4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile Related Literature

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2. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
3. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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5. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

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